Cas no 6139-24-8 (1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione
• CAS No: 6139-24-8
• MF: C₁₇H₁₂BrClN₂O₃
• MW: 407.645782470703
• CID: 1628099
• PubChem ID: 1185264
• Update Time: 2025-04-21

1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione, 1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-
• 1-(4-bromophenyl)-3-chloro-4-(3-methoxyanilino)pyrrole-2,5-dione
• CBMicro_001560
• EU-0038473
• SMSF0014945
• 1-(4-Bromophenyl)-3-chloro-4-(3-methoxyanilino)-1H-pyrrole-2,5-dione
• AKOS001616708
• BIM-0001565.P001
• STL331605
• CB03310
• 1-(4-BROMOPHENYL)-3-CHLORO-4-[(3-METHOXYPHENYL)AMINO]-2,5-DIHYDRO-1H-PYRROLE-2,5-DIONE
• 6139-24-8
• DTXSID00360838

• Inchi： 1S/C17H12BrClN2O3/c1-24-13-4-2-3-11(9-13)20-15-14(19)16(22)21(17(15)23)12-7-5-10(18)6-8-12/h2-9,20H,1H3
• InChI Key： RLNIGJGUYARJCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C(=C(C1=O)NC1C=CC=C(C=1)OC)Cl)=O

Computed Properties

• Exact Mass: 405.97206
• Monoisotopic Mass: 405.971983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 4.3

Experimental Properties

• Density: 1.66
• Boiling Point: 493.9°C at 760 mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.696
• PSA: 58.64